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Introduction

The microbond test is a widely used micromechanical technique to determine the interfacial
shear strength (IFSS) between a single fiber and a matrix material. This value is crucial for
understanding and optimizing the performance of composite materials, as the interface is the
primary region for stress transfer between the reinforcement (carbon fiber) and the matrix
(epoxy resin). A strong interface is essential for achieving the desired mechanical properties in
the final composite material.

These application notes provide a detailed protocol for conducting the microbond test on
carbon fiber and epoxy resin systems. The procedure involves embedding a single carbon fiber
in a micro-droplet of epoxy resin, curing the resin, and then pulling the fiber out of the droplet
while measuring the required force.

Experimental Protocols
Materials and Equipment

e Materials:
o Single carbon fiber filaments

o Two-component epoxy resin and hardener
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o Mounting tabs (e.g., paper or plastic tabs)

o Adhesive for mounting fibers (e.g., cyanoacrylate or a compatible adhesive that does not
affect the fiber surface)

e Equipment:

o

Micro-tensile testing machine with a sensitive load cell (e.g., in the mN range)

o Microscope with imaging capabilities (for sample preparation and measurement)
o Micromanipulators for precise fiber and droplet handling

o Microvise or a similar shearing device with two blades

o Syringe or fine needle for applying micro-droplets

o Oven for curing epoxy resin (if required by the resin system)

o Image analysis software for measuring fiber diameter and embedded length

Sample Preparation

o Fiber Extraction and Mounting:

o Carefully extract a single carbon fiber filament from a tow. Inspect the fiber under a
microscope to ensure it is free from defects.

o Mount the single fiber onto a sample holder or tab. The fiber should be taut and straight.
» Resin Preparation:

o Prepare the epoxy resin by mixing the resin and hardener in the manufacturer's
recommended ratio.

o Thoroughly degas the mixture to remove any air bubbles, which could act as stress
concentrators.

e Micro-droplet Deposition:
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o Using a fine needle or a syringe, carefully apply a small droplet of the prepared epoxy
resin onto the mounted single carbon fiber.

o The droplet should be as symmetrical as possible. The size of the droplet will determine
the embedded length of the fiber.

e Curing:

o Cure the epoxy droplet according to the manufacturer's instructions. This may involve
curing at room temperature or at an elevated temperature in an oven. The curing schedule
can significantly impact the IFSS, so it should be carefully controlled and recorded.[1]

Testing Procedure

e Sample Mounting:
o Mount the sample with the cured micro-droplet in the micro-tensile testing machine.

o Position the microvise blades just above the droplet, ensuring the fiber can pass freely
between them but the droplet cannot. The gap between the blades should be slightly
larger than the fiber diameter but smaller than the droplet diameter.

 Fiber Pull-out:
o Apply a tensile load to the fiber at a constant crosshead displacement rate.

o Record the force-displacement curve. The peak force just before the sudden drop in load
corresponds to the force required to debond the fiber from the matrix (Fmax).

o Data Acquisition:

o After the test, use a microscope and image analysis software to accurately measure the
diameter of the carbon fiber (d) and the embedded length of the fiber within the resin
droplet (L). The embedded length is the portion of the fiber that was in contact with the
droplet.

Data Analysis
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The interfacial shear strength (IFSS), denoted by T, is calculated using the following formula:
T=Fmax/(mt*d*L)

Where:

T is the interfacial shear strength (in MPa)

Fmax is the maximum pull-out force (in N)

d is the fiber diameter (in mm)

L is the embedded fiber length (in mm)

It is important to test a statistically significant number of samples (typically >20) to obtain a
reliable average IFSS value.

Data Presentation

The following tables summarize typical quantitative data obtained from microbond tests on
carbon fiber and epoxy resin systems.

Typical Value

Parameter Symbol Unit Source
Range

Fiber Diameter d pm 5-10 [2]
Embedded

L pm 50 - 500 [1]
Length
Maximum Pull-

Fmax mN 10 - 100 [1]
out Force

Interfacial Shear

T MPa 30-90 [31[4]
Strength

Table 1: Typical Parameters in Microbond Testing of Carbon Fiber/Epoxy.
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Mean Mean Coefficie
. . Mean
Fiber Epoxy Fiber Embedde nt of
. IFSS L. Source
Type System Diameter d Length (MPa) Variation
a
(hm) (um) (IFSS)
) Fast-curing
Unsized
two-
Carbon 20.85 419.2 7.08 28% [1]
. component
Fiber
epoxy
EPO 1441-
30, acid
PAN-based anhydride,
Not Not Not
Carbon N,N- B N 30.66 N [3]
) ) Specified Specified Specified
Fiber dimethyl
benzyl
amine
T700S E-20 and
Not Not Not
Carbon E-54 epoxy N N 57.4 N [3]
) ) Specified Specified Specified
Fiber resin
Recycled
Epoxy Not
Carbon ) - 42 (max) 43.6 5.7% [4]
Fib Matrix Specified
iber

Table 2: Example Interfacial Shear Strength (IFSS) Values from Literature.

Mandatory Visualization
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Caption: Experimental workflow for the microbond test.

Troubleshooting and Common Issues

Fiber Breakage: If the fiber breaks before pull-out, it indicates that the interfacial adhesion is
very high or the embedded length is too long. Reduce the droplet size to decrease the
embedded length.[1]

Droplet Sliding on the Vise: This can occur if the droplet is not properly seated on the
microvise blades. Ensure proper alignment and that the blade gap is appropriate for the
droplet size.[1]

High Data Scatter: Variability in results can be caused by inconsistencies in sample
preparation (droplet size and shape, curing conditions), inaccuracies in measurements of
fiber diameter and embedded length, and inherent variability in the fiber-matrix interface.[5]

Incomplete Curing: For some resin systems, the small volume of the micro-droplet can lead
to incomplete curing compared to bulk samples. It may be necessary to adjust the curing
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schedule or perform the cure in an inert atmosphere.[6]

Conclusion

The microbond test is a powerful tool for quantifying the interfacial shear strength between
carbon fibers and epoxy resins. By following a meticulous experimental protocol, researchers
can obtain reliable data to guide the development of high-performance composite materials.
Careful attention to sample preparation, testing execution, and data analysis is paramount to
minimizing data scatter and obtaining accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.tandfonline.com/doi/full/10.1080/09276440.2021.2011593
https://www.benchchem.com/product/b1202020?utm_src=pdf-body
https://www.benchchem.com/product/b1202020?utm_src=pdf-custom-synthesis
http://www.randb.co.kr/wp-content/uploads/2017/12/An-improved-microbond-test-method-for-determination-of-the-interfacial-shear-strength-between-carbon-%EF%AC%81bers-and-epoxy-resin%ED%95%9C%EA%B8%80.pdf
https://s3-eu-west-1.amazonaws.com/pstorage-loughborough-53465/17197880/MDChengforLUPIN.pdf?X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIAJGXP3DOPNGAZIK6Q/20251215/eu-west-1/s3/aws4_request&X-Amz-Date=20251215T183654Z&X-Amz-Expires=10&X-Amz-SignedHeaders=host&X-Amz-Signature=6ceb315b99ca6f67bcc7616fc4d3b3eb219cc06b02323a1d01e66bfecef999ca
https://www.researchgate.net/publication/259097337_An_improved_microbond_test_method_for_determination_of_the_interfacial_shear_strength_between_carbon_fibers_and_epoxy_resin
https://researchportal.tuni.fi/files/79359383/Savolainen_ECCM.pdf
https://cris.tuni.fi/ws/portalfiles/portal/22209191/1_s2.0_S1359835X2030227X_main.pdf
https://www.tandfonline.com/doi/full/10.1080/09276440.2021.2011593
https://www.benchchem.com/product/b1202020#microbond-test-procedure-for-carbon-fiber-and-epoxy-resin
https://www.benchchem.com/product/b1202020#microbond-test-procedure-for-carbon-fiber-and-epoxy-resin
https://www.benchchem.com/product/b1202020#microbond-test-procedure-for-carbon-fiber-and-epoxy-resin
https://www.benchchem.com/product/b1202020#microbond-test-procedure-for-carbon-fiber-and-epoxy-resin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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